N-allyl-5-[2-(trifluoromethyl)phenyl]-2-furamide

• IUPAC Name: N-prop-2-enyl-5-[2-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H12F3NO2/c1-2-9-19-14(20)13-8-7-12(21-13)10-5-3-4-6-11(10)15(16,17)18/h2-8H,1,9H2,(H,19,20)
• InChI Key: FMDVMIWCTXHLDH-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=C(O1)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C15H12F3NO2
• Molecular Weight: 295.26 g/mol

Description

N-allyl-5-[2-(trifluoromethyl)phenyl]-2-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, material science, and biochemistry. This compound is also known as TFF, and its molecular formula is C14H11F3NO2.

Mechanism of Action

The mechanism of action of N-allyl-5-[2-(trifluoromethyl)phenyl]-2-furamide is not fully understood. However, it has been suggested that this compound may exert its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. TFF may also inhibit the proliferation of cancer cells by disrupting the cell cycle.
Biochemical and physiological effects:
N-allyl-5-[2-(trifluoromethyl)phenyl]-2-furamide has been shown to have a range of biochemical and physiological effects. It has been reported to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to modulate the production of cytokines and chemokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-allyl-5-[2-(trifluoromethyl)phenyl]-2-furamide in lab experiments is its potent antitumor activity. This compound can be used to study the mechanisms of cancer cell death and to develop new anticancer drugs. However, one of the limitations of using TFF is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on N-allyl-5-[2-(trifluoromethyl)phenyl]-2-furamide. One area of interest is the development of new anticancer drugs based on the structure of TFF. Researchers are also investigating the potential use of this compound in the treatment of bacterial and fungal infections. Additionally, there is ongoing research on the biochemical and physiological effects of TFF, which could lead to the discovery of new therapeutic targets.

Scientific Research Applications

N-allyl-5-[2-(trifluoromethyl)phenyl]-2-furamide has been extensively studied for its potential use in medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including lung cancer, breast cancer, and ovarian cancer. TFF has also been investigated for its antibacterial and antifungal properties.